2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to, packing
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 109606-250G |
Methacrylamide |
79-39-0 | 250g |
¥529.54 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 109606-500G |
Methacrylamide |
79-39-0 | 500g |
¥716.66 | 2023-12-10 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013209-100g |
Methacrylamide |
79-39-0 | 98% | 100g |
￥45 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013209-500g |
Methacrylamide |
79-39-0 | 98% | 500g |
￥104 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M81770-500g |
Methacrylamide |
79-39-0 | 500g |
¥238.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M81770-100g |
Methacrylamide |
79-39-0 | 100g |
¥78.0 | 2021-09-08 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0077-500G |
Methacrylamide |
79-39-0 | >98.0%(GC)(T) | 500g |
¥450.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0077-25G |
Methacrylamide |
79-39-0 | >98.0%(GC)(T) | 25g |
¥145.00 | 2024-04-16 | |
| abcr | AB123176-100 g |
Methacrylamide, 98%; . |
79-39-0 | 98% | 100g |
€50.70 | 2023-05-10 | |
| abcr | AB123176-500 g |
Methacrylamide, 98%; . |
79-39-0 | 98% | 500g |
€71.70 | 2023-05-10 |
Audited Supplier
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Methacrylamide, a versatile monomer with the chemical formula C₅H₇NO₂, is widely recognized for its significant role in the field of polymer chemistry and chemical biology. Its unique structural properties, characterized by a methacrylate group and an amide moiety, make it an invaluable compound for various applications, ranging from biomaterials to drug delivery systems. With a CAS number of 79-39-0, Methacrylamide has garnered considerable attention due to its reactivity and adaptability in forming polymers and copolymers.
The primary utility of Methacrylamide lies in its ability to undergo polymerization, forming hydrogels and other polymeric materials. These materials are particularly useful in biomedical applications, such as tissue engineering and drug delivery. Recent studies have highlighted the potential of Methacrylamide-based hydrogels as scaffolds for cell culture and as carriers for controlled drug release. The biocompatibility and tunable mechanical properties of these hydrogels make them ideal for applications in regenerative medicine.
In addition to its biomedical applications, Methacrylamide has found utility in the synthesis of functional materials. For instance, it serves as a precursor for producing polymers that exhibit photochemical properties, which are valuable in photodynamic therapy and other light-based medical treatments. The incorporation of Methacrylamide into polymer matrices enhances the material's ability to interact with biological systems, thereby expanding its therapeutic potential.
Recent research has also explored the role of Methacrylamide in nanotechnology. By modifying its molecular structure, scientists have developed novel nanoparticles that can be used for targeted drug delivery and imaging. These nanoparticles, functionalized with Methacrylamide derivatives, exhibit improved stability and specificity, enabling more effective treatment of diseases such as cancer. The ability to tailor the size and surface properties of these nanoparticles further underscores the versatility of Methacrylamide in advanced material design.
The chemical reactivity of Methacrylamide has also been leveraged in the development of smart materials that can respond to environmental stimuli. For example, researchers have created polymers that change their physical properties upon exposure to pH changes or temperature fluctuations. Such materials are particularly promising for creating responsive drug delivery systems that release therapeutic agents only under specific physiological conditions.
Another emerging application of Methacrylamide is in the field of sustainable chemistry. By incorporating renewable resources into its synthesis, scientists aim to reduce the environmental impact of this compound. Efforts are underway to develop eco-friendly production methods that minimize waste and energy consumption, aligning with global sustainability goals.
The adaptability of Methacrylamide extends to its use as a crosslinking agent in various industrial processes. Its ability to form stable covalent bonds makes it an excellent candidate for enhancing the durability and functionality of polymers used in coatings, adhesives, and composites. This broadens its industrial relevance beyond biomedical applications.
Future research directions suggest that Methacrylamide will continue to play a pivotal role in advancing chemical biology. Innovations in polymer science and nanotechnology are expected to unlock new possibilities for this compound, further solidifying its importance in both academic research and industrial applications.
